5-(4-bromophenyl)-1,3-dimethyl-6-(o-tolylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(4-bromophenyl)-1,3-dimethyl-6-(2-methylanilino)furo[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18BrN3O3/c1-12-6-4-5-7-15(12)23-18-16(13-8-10-14(22)11-9-13)17-19(26)24(2)21(27)25(3)20(17)28-18/h4-11,23H,1-3H3
• InChI Key: DQFXEEHGVQBECH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C(C3=C(O2)N(C(=O)N(C3=O)C)C)C4=CC=C(C=C4)Br
• Molecular Formula: C21H18BrN3O3
• Molecular Weight: 440.3 g/mol
• CAS No.: 938026-10-9

Description

5-(4-bromophenyl)-1,3-dimethyl-6-(o-tolylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18BrN3O3 and its molecular weight is 440.297. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The research by Yin et al. (2008) focuses on a new approach to synthesize furan derivatives, including similar compounds, demonstrating the versatility of the synthetic strategies employed for the creation of complex molecules like "5-(4-bromophenyl)-1,3-dimethyl-6-(o-tolylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione" (Yin et al., 2008).
• Shaabani et al. (2007) discuss the ionic liquid-promoted synthesis of furo[2,3-d]pyrimidine-2,4(1H,3H)-diones, highlighting a method that could potentially be applied to the synthesis of the subject compound (Shaabani et al., 2007).

Photophysical Properties and Applications

• Yan et al. (2017) explore the design, synthesis, photophysical properties, and pH-sensing application of pyrimidine-phthalimide derivatives. Their work provides insight into how similar compounds can be designed for optical applications, suggesting potential uses for "this compound" in sensor technology (Yan et al., 2017).

Antimicrobial and Antitumor Activities

• Shabani et al. (2009) examine the antitumor activity of a structurally related compound and its metal complexes on cancer cell lines, showcasing the potential of similar furo[2,3-d]pyrimidine derivatives in medicinal chemistry (Shabani et al., 2009).
• Faty et al. (2015) delve into the synthesis and antimicrobial evaluation of novel spiro derivatives of pyrimidine, indicating the broad spectrum of biological activities associated with pyrimidine-based compounds (Faty et al., 2015).

Material Science Applications

• Mallakpour and Rafiee (2007) discuss the preparation and characterization of photoactive polyamides containing urazole units, providing a foundation for exploring the potential material science applications of "this compound" in creating advanced polymers and materials (Mallakpour & Rafiee, 2007).